Cas no 97278-21-2 (2-methyl-4-(naphthalen-2-yl)butanoic acid)

2-Methyl-4-(naphthalen-2-yl)butanoic acid is a specialized organic compound featuring a naphthalene moiety linked to a branched carboxylic acid chain. This structure imparts unique steric and electronic properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. Its aromatic naphthalene group enhances lipophilicity, while the carboxylic acid functionality allows for further derivatization, such as esterification or amidation. The compound's rigid framework may contribute to improved binding affinity in target applications. It is typically synthesized under controlled conditions to ensure high purity and consistency. Researchers utilize this intermediate for developing bioactive molecules, leveraging its structural versatility for tailored molecular design.

2-methyl-4-(naphthalen-2-yl)butanoic acid structure

97278-21-2 structure

Product Name:2-methyl-4-(naphthalen-2-yl)butanoic acid

CAS No:97278-21-2

MF:C₁₅H₁₆O₂

MW:228.286344528198

CID:5979963

PubChem ID:24973047

Update Time:2025-10-30

2-methyl-4-(naphthalen-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Naphthalenebutanoic acid, α-methyl-
- EN300-1834199
- 2-methyl-4-(naphthalen-2-yl)butanoic acid
- 2-methyl-4-(2-naphthyl)butanoic acid
- 2-methyl-4-naphthalen-2-ylbutanoic acid
- 97278-21-2
- Inchi： 1S/C15H16O2/c1-11(15(16)17)6-7-12-8-9-13-4-2-3-5-14(13)10-12/h2-5,8-11H,6-7H2,1H3,(H,16,17)
- InChI Key： PWXOCIGTUIBFPQ-UHFFFAOYSA-N
- SMILES： C1=C2C(C=CC=C2)=CC=C1CCC(C)C(O)=O

Computed Properties

Exact Mass: 228.115029749g/mol
Monoisotopic Mass: 228.115029749g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Density: 1.136±0.06 g/cm3(Predicted)
Melting Point: 85-86 °C
Boiling Point: 399.5±11.0 °C(Predicted)
pka: 4.75±0.10(Predicted)

2-methyl-4-(naphthalen-2-yl)butanoic acid Pricemore >>

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Enamine	EN300-1834199-1g	2-methyl-4-(naphthalen-2-yl)butanoic acid	97278-21-2	1g	$699.0	2023-09-19
Enamine	EN300-1834199-5g	2-methyl-4-(naphthalen-2-yl)butanoic acid	97278-21-2	5g	$2028.0	2023-09-19
Enamine	EN300-1834199-10g	2-methyl-4-(naphthalen-2-yl)butanoic acid	97278-21-2	10g	$3007.0	2023-09-19
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Enamine	EN300-1834199-0.1g	2-methyl-4-(naphthalen-2-yl)butanoic acid	97278-21-2	0.1g	$615.0	2023-09-19
Enamine	EN300-1834199-0.25g	2-methyl-4-(naphthalen-2-yl)butanoic acid	97278-21-2	0.25g	$642.0	2023-09-19
Enamine	EN300-1834199-0.5g	2-methyl-4-(naphthalen-2-yl)butanoic acid	97278-21-2	0.5g	$671.0	2023-09-19
Enamine	EN300-1834199-1.0g	2-methyl-4-(naphthalen-2-yl)butanoic acid	97278-21-2	1g	$1272.0	2023-06-01
Enamine	EN300-1834199-2.5g	2-methyl-4-(naphthalen-2-yl)butanoic acid	97278-21-2	2.5g	$1370.0	2023-09-19
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